molecular formula C14H11BrFNO2 B5801526 3-bromo-N-(4-fluorophenyl)-4-methoxybenzamide

3-bromo-N-(4-fluorophenyl)-4-methoxybenzamide

Cat. No. B5801526
M. Wt: 324.14 g/mol
InChI Key: QHEWAGFBUXKCTM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-bromo-N-(4-fluorophenyl)-4-methoxybenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. It is a member of the benzamide family of compounds, which have been extensively studied for their biological activity and therapeutic potential.

Mechanism of Action

The mechanism of action of 3-bromo-N-(4-fluorophenyl)-4-methoxybenzamide involves the inhibition of PARP activity. PARP is an enzyme that plays a key role in the repair of DNA damage. When DNA is damaged, PARP is activated and recruits other proteins to the site of damage to initiate the repair process. Inhibition of PARP prevents the repair of DNA damage, leading to cell death. This mechanism of action makes 3-bromo-N-(4-fluorophenyl)-4-methoxybenzamide a promising candidate for the treatment of cancer.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-bromo-N-(4-fluorophenyl)-4-methoxybenzamide have been studied in several research articles. It has been shown to be a potent inhibitor of PARP activity, leading to the accumulation of DNA damage and ultimately cell death. In addition, it has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of certain diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-bromo-N-(4-fluorophenyl)-4-methoxybenzamide is its potent PARP inhibition activity. This makes it a valuable tool for studying the role of PARP in DNA repair and cell survival. However, one limitation of this compound is its low solubility in aqueous solutions, which may make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on 3-bromo-N-(4-fluorophenyl)-4-methoxybenzamide. One area of interest is the development of more potent and selective PARP inhibitors. Another area of research is the investigation of the potential use of PARP inhibitors in combination with other cancer therapies, such as chemotherapy and radiation therapy. Additionally, further studies are needed to fully understand the anti-inflammatory effects of this compound and its potential applications in the treatment of inflammatory diseases.

Synthesis Methods

The synthesis of 3-bromo-N-(4-fluorophenyl)-4-methoxybenzamide involves the reaction of 3-bromo-4-methoxyaniline with 4-fluorobenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with hydrochloric acid to yield the final product. The synthesis of this compound has been reported in several research articles, and the procedure is well-established.

Scientific Research Applications

3-bromo-N-(4-fluorophenyl)-4-methoxybenzamide has been studied for its potential applications in the field of medicinal chemistry. It is a potent inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair and cell survival. PARP inhibitors have been shown to be effective in the treatment of certain types of cancer, particularly those with defects in DNA repair pathways such as BRCA-mutated breast and ovarian cancers.

properties

IUPAC Name

3-bromo-N-(4-fluorophenyl)-4-methoxybenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H11BrFNO2/c1-19-13-7-2-9(8-12(13)15)14(18)17-11-5-3-10(16)4-6-11/h2-8H,1H3,(H,17,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QHEWAGFBUXKCTM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)F)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H11BrFNO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

324.14 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Cambridge id 5836591

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.